Cas no 1852-50-2 (Estriol-16beta-D-glucopyranosiduronic acid)

• Product Name: Estriol-16beta-D-glucopyranosiduronic acid
• CAS No: 1852-50-2
• Molecular Formula: C₂₄H₃₂O₉
• Molecular Weight: 464.50548
• CID: 42089
• PubChem ID: 122281

Estriol-16beta-D-glucopyranosiduronic acid Properties

Names and Identifiers

• Estriol-16beta-D-glucopyranosiduronic acid
• 3,17b-Dihydroxy-1,3,5(10)-estratrien-16a-yl-beta-D-glucopyranosiduronic acid
• ESTRIOL 16 ALPHA-(BETA-D-GLUCURONIDE)
• Estriol 16-O-β-D-Glucuronide
• estriol 16 glucuronide
• Estriol O16-glucuronide
• ESTRIOL 16-GLUCURONIDE
• 16-Glucuronide-estriol
• FQYGGFDZJFIDPU-QKSWUQFVSA-N
• estriol 16A-(B-D-glucuronide)
• oestriol 16alpha-(beta-D-glucuronide)
• 1,3,5(10)-estratriene-3,16α,17β-triol 16-glucuronide
• 1,3,5[10]-ESTRATRIENE-3,16ALPHA,17BETA-TRIOL 16-GLUCURONIDE
• 3,16ALPHA,17BETA-TRIHYDROXY-1,3,5[10]-ESTRATRIENE 16-GLUCURONIDE
• ESTRIOL 16ALPHA-(BETA-D-GLUCURONIDE)
• Estriol 16alpha-(beta-D-glucuronide), >=97%
• LMST05010008
• 16alpha,17beta-Estriol 16-(beta-D-glucuronide)
• (2S,3S,4S,5R,6R)-6-[[(8R,9S,13S,14S,16R,17R)-3,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-16-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• NCGC00485340-01
• 3,17beta-Dihydroxy-1,3,5(10)-estratrien-16alpha-yl-beta-D-glucopyranosiduronic acid
• A-(
• beta-D-Glucopyranosiduronic acid, (16alpha,17beta)-3,17-dihydroxyestra-1,3,5(10)-trien-16-yl
• CS-0059581
• Estriol 16
• Estriol-16-Glucuronide
• NSC 93823
• SCHEMBL2508858
• Estriol 16 alpha -( beta -D-glucuronide)
• estra-1,3,5(10)-triene-3,16alpha,17beta-triol 16-D-glucuronide
• DTXSID30939935
• 1,3,5(10)-Estratrien-3,16-alpha, 17-beta-triol 16-glucosiduronate
• 1852-50-2
• Estriol-16alpha-(beta-D-glucuronide)
• CHEMBL2074802
• Oestriol-16alpha-glucuronide
• J-011882
• Estriol-16-glucosiduronate
• CHEBI:766
• HY-113105
• Estriol-16alpha-glucuronide
• Q27105354
• A-D-glucuronide)
• C05504
• 16alpha,17beta-Estriol 16-(beta-delta-glucuronide)
• Estriol 16-O-beta-D-Glucuronide

• InChIKey： FQYGGFDZJFIDPU-UHFFFAOYSA-N
• Inchi： 1S/C24H32O9/c1-24-7-6-13-12-5-3-11(25)8-10(12)2-4-14(13)15(24)9-16(21(24)29)32-23-19(28)17(26)18(27)20(33-23)22(30)31/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31)/t13-,14-,15+,16+,17+,18+,19-,20+,21+,23?,24+/m1/s1
• SMILES： OC1C=CC2C3CCC4(C(C(CC4C3CCC=2C=1)OC1OC(C(=O)O)C(O)C(O)C1O)O)C

Computed Properties

• Exact Mass: 464.20500
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 464.205
• Heavy Atom Count: 33
• Complexity: 747
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 157A^2

Experimental Properties

• LogP: 0.49650
• PSA: 156.91000
• Refractive Index: 1.667
• Boiling Point: 738.3°Cat760mmHg
• Flash Point: 253.5°C
• Density: 1.51